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Compound of Interest

Compound Name: Bombolitin V

Cat. No.: B1667365 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent bioactive peptides like Bombolitin V are paramount to ensuring a secure

laboratory environment and regulatory compliance. This document provides essential safety

and logistical information, including operational and disposal plans for Bombolitin V, a potent

mast cell degranulating peptide isolated from the venom of the bumblebee Megabombus

pennsylvanicus.

Understanding the Hazards of Bombolitin V
Bombolitin V is a heptadecapeptide known for its powerful biological activity, including the

ability to lyse erythrocytes and degranulate mast cells, leading to histamine release.[1][2] Its

potent nature necessitates careful handling to avoid accidental exposure. While a specific

Safety Data Sheet (SDS) for Bombolitin V is not readily available in the public domain, its

known biological effects warrant treating it as a hazardous substance.

Key Chemical and Biological Properties:
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Property Value Reference

CAS Number 95648-98-9 [3]

Molecular Formula C81H144N22O19 [3]

Molecular Weight 1730.18 g/mol [3]

Biological Activity
Potent mast cell degranulation

and hemolytic activity.

Personal Protective Equipment (PPE) and Handling
Due to its potent biological activity, appropriate personal protective equipment must be worn at

all times when handling Bombolitin V.

Recommended PPE:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If working with the lyophilized powder where aerosolization is

possible, a dust mask or respirator should be considered.

Handling Procedures:

Handle Bombolitin V in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form.

Avoid inhalation of the powder and direct contact with skin and eyes.

Prepare solutions carefully to avoid splashing.

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill Response Protocol:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the recommended personal

protective equipment.

Contain the Spill: For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or

chemical absorbent pads). For solid spills, carefully sweep or scoop the material to avoid

creating dust.

Decontaminate: Clean the spill area with a suitable laboratory disinfectant or a 10% bleach

solution, followed by a thorough rinse with water.

Dispose of Waste: All contaminated materials, including absorbent materials and cleaning

supplies, must be disposed of as hazardous waste.

Bombolitin V Disposal Procedures
Proper disposal of Bombolitin V and associated waste is crucial to prevent environmental

contamination and potential harm to others. All waste must be disposed of in accordance with

local, state, and federal regulations.

Step-by-Step Disposal Guide:

Segregate Waste: All materials that have come into contact with Bombolitin V, including

unused peptide, solutions, contaminated labware (e.g., pipette tips, tubes), and personal

protective equipment, must be collected in a designated, clearly labeled hazardous waste

container.

Inactivate Liquid Waste (Recommended): For liquid waste containing Bombolitin V,

chemical inactivation is the preferred method before disposal. A common method for peptide

inactivation is treatment with a 10% bleach solution for at least 30 minutes. Alternatively,
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treatment with a strong acid or base can be effective, but this should be done with caution

and knowledge of the peptide's stability and potential reaction products.

Package for Disposal:

Solid Waste: Place in a sealed, leak-proof container clearly labeled "Hazardous Waste"

and "Bombolitin V Waste."

Liquid Waste: After inactivation, the solution should be placed in a sealed, leak-proof

container labeled "Hazardous Waste" and "Inactive Bombolitin V Waste."

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Do not dispose of

Bombolitin V waste down the drain or in the regular trash.

Experimental Workflow and Disposal Logic
The following diagrams illustrate the recommended workflow for handling Bombolitin V and

the logical steps for its proper disposal.
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Obtain Bombolitin V Don Appropriate PPE
Safety First

Weigh Lyophilized Powder in Fume Hood Dissolve in Buffer Perform Experiment Collect All Contaminated Waste Inactivate Liquid Waste (e.g., 10% Bleach) Package and Label as Hazardous Waste Arrange for EHS Pickup
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Caption: Experimental workflow for handling Bombolitin V from acquisition to disposal.
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Waste Containing Bombolitin V

Is the waste liquid?

Solid Waste (e.g., tips, tubes, gloves)

No

Liquid Waste (e.g., solutions, supernatants)

Yes

Collect in Labeled Hazardous Waste Container

Inactivate with 10% Bleach (30 min)

Collect in Labeled Hazardous Waste Container

Dispose via Institutional EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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